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Compound of Interest

Compound Name: 4-Methylbenzylidene camphor-d4

Cat. No.: B580917

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for 4-Methylbenzylidene camphor-d4. Adherence to these guidelines is critical
for ensuring personnel safety and environmental protection.

Hazard Identification and Personal Protective Equipment
(PPE)

4-Methylbenzylidene camphor-d4 is classified with significant health and environmental
hazards. The primary concerns are reproductive toxicity and high toxicity to aquatic life.[1][2]

GHS Classification:

o Reproductive Toxicity (Category 2)[3][4]

o Acute Aquatic Toxicity (Category 1)[1][2]

» Chronic Aquatic Toxicity (Category 1)[1][2]

Hazard Statements:

e H361: Suspected of damaging fertility or the unborn child.[1][3][4]

e H410: Very toxic to aquatic life with long lasting effects.[1][2]
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Due to the nature of the hazards, a stringent PPE protocol is mandatory.

PPE Category

Specification

Rationale

Hand Protection

Butyl rubber or Neoprene
gloves.[5][6] Double-gloving is
recommended.

Nitrile and latex gloves offer
poor resistance to ketones and
aromatic compounds.[5][7][8]
Butyl rubber provides excellent
protection against ketones and

esters.[5]

Eye Protection

Safety goggles with side-
shields.[4]

Protects against splashes and

airborne powder.

Body Protection

A fully fastened laboratory

coat, preferably impervious.[3]

[4]

Prevents skin contact with the

solid compound or solutions.

Respiratory Protection

A suitable respirator should be
used if there is a risk of
inhalation, especially when
handling the powder outside of

a certified chemical fume hood.

[4]

The material may be harmful if
inhaled and can cause

respiratory tract irritation.[3]

Operational Plan: Step-by-Step Handling Protocol

Handling 4-Methylbenzylidene camphor-d4, a solid powder, requires specific procedures to

minimize exposure and contamination.

2.1. Preparation and Designated Work Area:

e Procurement: Whenever possible, purchase the compound in pre-weighed amounts to avoid

handling the powder.[3][9]

o Designated Area: All work with this compound must be conducted in a designated area
within a certified chemical fume hood.[1][9][10]

o Work Surface: Line the work surface with absorbent, leak-proof bench paper.[9]
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Equipment: Use disposable spatulas and weigh boats to prevent cross-contamination.[1][3]
Have an anti-static gun available to manage electrostatically charged powder.[3][9]

2.2. Weighing Procedure:

Place an empty, sealed container on the balance and tare it.

Transfer the tared container to the chemical fume hood.

Carefully add the 4-Methylbenzylidene camphor-d4 powder to the container inside the
hood.

Securely close the container.

Return the closed container to the balance to obtain the final weight.

All subsequent manipulations, such as making a solution, must be performed inside the fume
hood.[1][10]

2.3. Emergency Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[3][4]

Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and
plenty of water.[3][4] Seek medical attention if irritation persists.

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[3][4]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate
medical attention.[1][4]

Disposal Plan

Due to its classification as "very toxic to aquatic life with long lasting effects," 4-

Methylbenzylidene camphor-d4 must not be disposed of down the drain.[1][2][11]
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3.1. Waste Segregation and Collection:

o Solid Waste: All disposable items contaminated with the compound (e.g., gloves, weigh
paper, bench liners, paper towels) must be collected in a dedicated, sealed, and clearly
labeled hazardous waste container.

e Liquid Waste: Solutions containing 4-Methylbenzylidene camphor-d4 must be collected in
a separate, sealed, and labeled hazardous waste container.

» Labeling: The waste container must be labeled as "Hazardous Waste" and include the
chemical name: "4-Methylbenzylidene camphor-d4".

3.2. Final Disposal:

o All waste must be disposed of through a certified hazardous waste disposal company.[12]
[13] Follow all institutional, local, and national regulations for hazardous waste disposal.

Quantitative Data

The following table summarizes the key quantitative data for 4-Methylbenzylidene camphor-
d4.

Property Value Source

Chemical Formula CisH18D4O [14]

Molecular Weight 258.39 g/mol [14]
White to off-white crystalline

Appearance [14][15]
powder

Soluble in oil and organic
Solubility solvents like ethanol and [11][15]
DMSO.[11][15]

CAS Number 1219806-41-3 [4][14]

Occupational exposure limits have not been established for this compound.[4]
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Visual Workflow Diagrams

The following diagrams illustrate the essential workflows for handling and disposing of 4-
Methylbenzylidene camphor-d4.
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Caption: Safe handling and disposal workflow for 4-Methylbenzylidene camphor-d4.
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Emergency Response

Ingestion:
Rinse Mouth, Do NOT Induce Vomiting

Inhalation:
Move to Fresh Air

Skin Contact:
Wash with Soap & Water

Eye Contact:
Flush with Water (15 min)

Seek Immediate
Medical Attention

Required Personal Protective Equipment

Respirator (as needed)

Impervious Lab Coat

Safety Goggles
(Side-Shields)

Butyl or Neoprene Gloves
(Double-Gloved)

Click to download full resolution via product page

Caption: Mandatory PPE and emergency first aid procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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